Cas no 119737-52-9 (Butanoic acid,4-[[(3-methyl-5-isoxazolyl)carbonyl]amino]-)

• Product Name: Butanoic acid,4-[[(3-methyl-5-isoxazolyl)carbonyl]amino]-
• CAS No: 119737-52-9
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 179473
• PubChem ID: 189689
• Update Time: 2025-04-19

Butanoic acid,4-[[(3-methyl-5-isoxazolyl)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[(3-methyl-5-isoxazolyl)carbonyl]amino]-
• 4-[(3-methyl-1,2-oxazole-5-carbonyl)amino]butanoic acid
• 4-(3-Methylisoxazol-5-ylcarboxamido)butyric acid
• 4-{[(3-methyl-1,2-oxazol-5-yl)carbonyl]amino}butanoic acid
• Z-4105
• Butanoic acid, 4-(((3-methyl-5-isoxazolyl)carbonyl)amino)-
• DTXSID50152568
• Z351723418
• AKOS009216943
• 119737-52-9
• SCHEMBL195378
• 4-(3-Methylisoxazole-5-carboxamido)butanoic acid

• Inchi： 1S/C9H12N2O4/c1-6-5-7(15-11-6)9(14)10-4-2-3-8(12)13/h5H,2-4H2,1H3,(H,10,14)(H,12,13)
• InChI Key： QVLJRVUEXTYYQK-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(NCCCC(=O)O)=O

Computed Properties

• Exact Mass: 212.07976
• Monoisotopic Mass: 212.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 486.3°Cat760mmHg
• Flash Point: 247.9°C
• Refractive Index: 1.52
• PSA: 92.43